Cas no 2169548-36-9 (2-(2-{4-(butan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{4-(butan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• CAS No: 2169548-36-9
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 5794828
• PubChem ID: 165523484
• Update Time: 2023-12-26

2-(2-{4-(butan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1275033
• 2169548-36-9
• 2-(2-{4-[(butan-2-yl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• 2-(2-{4-(butan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol

• Inchi： 1S/C11H21N3O2/c1-3-10(2)13-11-8-12-14(9-11)4-6-16-7-5-15/h8-10,13,15H,3-7H2,1-2H3
• InChI Key： KGDRVVFFTQBYSR-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NC(C)CC

Computed Properties

• Exact Mass: 227.16337692g/mol
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.3Ų